Cas no 945950-79-8 ((S)-4,7-DIFLUORO-INDAN-1-YLAMINE)

• Product Name: (S)-4,7-DIFLUORO-INDAN-1-YLAMINE
• CAS No: 945950-79-8
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD07373928
• CID: 1001106
• PubChem ID: 57572830
• Update Time: 2025-10-29

(S)-4,7-DIFLUORO-INDAN-1-YLAMINE Chemical and Physical Properties

Names and Identifiers

• (S)-4,7-DIFLUORO-INDAN-1-YLAMINE
• (1S)-4,7-difluoro-2,3-dihydro-1H-inden-1-amine
• DTXSID501246933
• SCHEMBL193672
• I10718
• AS-49469
• AKOS027325140
• 945950-79-8
• (S)-4,7-DIFLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• MFCD07373928

• MDL： MFCD07373928
• Inchi： 1S/C9H9F2N/c10-6-2-3-7(11)9-5(6)1-4-8(9)12/h2-3,8H,1,4,12H2/t8-/m0/s1
• InChI Key： MREJFNFNYNZXOJ-QMMMGPOBSA-N
• SMILES： FC1=CC=C(C2=C1[C@H](CC2)N)F

Computed Properties

• Exact Mass: 169.07000
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.61110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (S)-4,7-DIFLUORO-INDAN-1-YLAMINE

4,7-DIFLUORO-INDAN-1-YLAMINE (CAS No. 945950-79-8)

The compound 4,7-DIFLUORO-INDAN-1-YLAMINE (CAS No. 945950-79-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of indanamines, which are derivatives of indene with an amine group attached. The presence of two fluorine atoms at the 4 and 7 positions of the indan ring introduces unique electronic and steric properties, making it a valuable molecule for research and industrial applications.

Structure and Synthesis

The molecular structure of 4,7-DIFLUORO-INDAN-1-YLAMINE consists of a bicyclic framework with a five-membered ring fused to a six-membered ring. The fluorine atoms at positions 4 and 7 are strategically placed to influence the electronic distribution across the molecule. This structure is synthesized through a series of carefully designed organic reactions, including Friedel-Crafts alkylation, followed by selective fluorination and amination steps. The synthesis process requires precise control over reaction conditions to ensure high yield and purity.

Properties and Applications

One of the most notable properties of 4,7-DIFLUORO-INDAN-1-YLAMINE is its ability to act as a versatile building block in organic synthesis. Its fluorinated structure makes it an ideal candidate for exploring new chemical reactions and designing advanced materials. Recent studies have highlighted its potential in drug discovery, where it serves as a scaffold for developing bioactive compounds with improved pharmacokinetic profiles.

In materials science, this compound has shown promise in the development of advanced polymers and coatings. The fluorine atoms contribute to enhanced thermal stability and chemical resistance, making it suitable for high-performance applications. Additionally, its amine functionality allows for further functionalization, enabling the creation of tailored materials for specific industrial needs.

Recent Research Findings

Recent research has focused on the electronic properties of 4,7-DIFLUORO-INDAN-1-YLAMINE, particularly its role in organic electronics. Studies have demonstrated that this compound can serve as an efficient electron transport material in organic light-emitting diodes (OLEDs). Its unique electronic configuration facilitates charge transport while maintaining stability under operational conditions.

Furthermore, investigations into its catalytic applications have revealed its potential as a ligand in transition metal-catalyzed reactions. The fluorinated indanamine framework provides an ideal environment for coordinating metal centers, enhancing catalytic activity and selectivity in key transformations such as cross-coupling reactions.

Safety and Handling

While 4,7-DIFLUORO-INDAN-1-YLAMINE is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure safety in laboratory settings. It is recommended to handle the compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and goggles.

Conclusion

In summary, 4,7-DIFLUORO-INDAN-1-YLAMINE (CAS No. 945950-79-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.